4-Chlorobenzotrifluoride
4-Chlorobenzotrifluoride
P-chlorobenzotrifluoride is a clear colorless liquid with an aromatic odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
98-56-6
VCID:
VC20785765
InChI:
InChI=1S/C7H4ClF3/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
SMILES:
C1=CC(=CC=C1C(F)(F)F)Cl
Molecular Formula:
C7H4ClF3
Molecular Weight:
180.55 g/mol
4-Chlorobenzotrifluoride
CAS No.: 98-56-6
Cat. No.: VC20785765
Molecular Formula: C7H4ClF3
Molecular Weight: 180.55 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | P-chlorobenzotrifluoride is a clear colorless liquid with an aromatic odor. (NTP, 1992) |
|---|---|
| CAS No. | 98-56-6 |
| Molecular Formula | C7H4ClF3 |
| Molecular Weight | 180.55 g/mol |
| IUPAC Name | 1-chloro-4-(trifluoromethyl)benzene |
| Standard InChI | InChI=1S/C7H4ClF3/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H |
| Standard InChI Key | QULYNCCPRWKEMF-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(F)(F)F)Cl |
| Canonical SMILES | C1=CC(=CC=C1C(F)(F)F)Cl |
| Boiling Point | 277 to 280 °F at 760 mm Hg (NTP, 1992) 138.5 °C 139.3 °C 277-280°F |
| Colorform | Water-white liquid |
| Flash Point | 117 °F (NTP, 1992) 109 °F (43 °C) closed cup 117°F |
| Melting Point | -33 °F (NTP, 1992) -33.0 °C -33 °C -33°F |
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